N,N'-(4-nitro-1,3-phenylene)bis(3-fluorobenzamide)

• IUPAC Name: 3-fluoro-N-[3-[(3-fluorobenzoyl)amino]-4-nitrophenyl]benzamide
• InChI: InChI=1S/C20H13F2N3O4/c21-14-5-1-3-12(9-14)19(26)23-16-7-8-18(25(28)29)17(11-16)24-20(27)13-4-2-6-15(22)10-13/h1-11H,(H,23,26)(H,24,27)
• InChI Key: KBBGGRCWSJYBNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NC2=CC(=C(C=C2)[N+](=O)[O-])NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C20H13F2N3O4
• Molecular Weight: 397.3 g/mol

Description

N,N'-(4-nitro-1,3-phenylene)bis(3-fluorobenzamide), also known as NFPB, is a chemical compound that has gained attention in scientific research for its potential use as a fluorescent probe for detecting protein-ligand interactions.

Mechanism of Action

The mechanism of action of N,N'-(4-nitro-1,3-phenylene)bis(3-fluorobenzamide) involves its ability to bind to specific proteins through non-covalent interactions, such as hydrogen bonding and hydrophobic interactions. Upon binding, N,N'-(4-nitro-1,3-phenylene)bis(3-fluorobenzamide) undergoes a conformational change that results in the emission of a fluorescent signal.
Biochemical and Physiological Effects:
N,N'-(4-nitro-1,3-phenylene)bis(3-fluorobenzamide) has not been extensively studied for its biochemical and physiological effects, as it is primarily used as a research tool. However, it has been shown to be non-toxic to cells and has low cytotoxicity, making it a safe option for use in cell-based assays.

Advantages and Limitations for Lab Experiments

One major advantage of using N,N'-(4-nitro-1,3-phenylene)bis(3-fluorobenzamide) as a fluorescent probe is its high selectivity for specific proteins. This allows for accurate detection of protein-ligand interactions and reduces the risk of false positives. Additionally, N,N'-(4-nitro-1,3-phenylene)bis(3-fluorobenzamide) emits a strong fluorescent signal, making it easy to detect even at low concentrations.
However, there are some limitations to using N,N'-(4-nitro-1,3-phenylene)bis(3-fluorobenzamide) in lab experiments. One limitation is its relatively high cost compared to other fluorescent probes. Additionally, N,N'-(4-nitro-1,3-phenylene)bis(3-fluorobenzamide) requires a specific set of conditions for optimal binding and fluorescence, which may limit its use in certain experimental setups.

Future Directions

There are several future directions for research on N,N'-(4-nitro-1,3-phenylene)bis(3-fluorobenzamide). One area of focus could be on improving the synthesis method to reduce the cost and increase the yield of N,N'-(4-nitro-1,3-phenylene)bis(3-fluorobenzamide). Additionally, further studies could be conducted on the biochemical and physiological effects of N,N'-(4-nitro-1,3-phenylene)bis(3-fluorobenzamide) to determine its safety and potential therapeutic applications.
Another area of research could be on developing new applications for N,N'-(4-nitro-1,3-phenylene)bis(3-fluorobenzamide) in protein research. For example, N,N'-(4-nitro-1,3-phenylene)bis(3-fluorobenzamide) could be used to study protein-protein interactions in living cells or to screen for potential drug candidates that target specific proteins.
Overall, N,N'-(4-nitro-1,3-phenylene)bis(3-fluorobenzamide) has shown great potential as a fluorescent probe for detecting protein-ligand interactions. While there are some limitations to its use, further research could lead to new applications and improvements in its synthesis and use in lab experiments.

Synthesis Methods

The synthesis of N,N'-(4-nitro-1,3-phenylene)bis(3-fluorobenzamide) involves the reaction of 4-nitrophthalic anhydride with 3-fluoroaniline in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain N,N'-(4-nitro-1,3-phenylene)bis(3-fluorobenzamide) in high yield and purity.

Scientific Research Applications

N,N'-(4-nitro-1,3-phenylene)bis(3-fluorobenzamide) has been used in scientific research as a fluorescent probe for detecting protein-ligand interactions. It has been shown to selectively bind to specific proteins and emit a fluorescent signal upon binding. This makes it a valuable tool for studying protein-protein interactions, protein-drug interactions, and protein conformational changes.